Cas no 1019539-28-6 (4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline)

• Product Name: 4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline
• CAS No: 1019539-28-6
• MF: C₁₁H₁₄F₃NS
• MW: 249.295772075653
• CID: 4567844
• Update Time: 2025-09-18

4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline

• Inchi： 1S/C11H14F3NS/c1-3-7(2)16-8-4-5-10(15)9(6-8)11(12,13)14/h4-7H,3,15H2,1-2H3
• InChI Key： AOEHQUVZVOVLRM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC(C)CC)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 249.079905g/mol
• Monoisotopic Mass: 249.079905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.3g/mol
• XLogP3: 4
• Topological Polar Surface Area: 51.3Ų